![molecular formula C15H16ClF6N3O B2380825 N-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}-2-[4-(trifluoromethyl)piperidin-1-yl]acetamide CAS No. 2085690-47-5](/img/structure/B2380825.png)
N-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}-2-[4-(trifluoromethyl)piperidin-1-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}-2-[4-(trifluoromethyl)piperidin-1-yl]acetamide” is a chemical compound with the molecular formula C16H10ClF6N5O2S . It is a complex organic compound that contains several functional groups, including a pyridine ring, a piperidine ring, and an acetamide group .
Molecular Structure Analysis
The molecular structure of this compound includes a pyridine ring and a piperidine ring, both of which are substituted with trifluoromethyl groups . The pyridine ring is also substituted with a chlorine atom . The compound has a molecular weight of 485.8 g/mol .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, compounds with similar structures have been found to exhibit submicromolar inhibition of bacterial Sfp-PPTase .Physical And Chemical Properties Analysis
The compound has a molecular weight of 485.8 g/mol . Other computed properties include a XLogP3-AA of 3, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 12, a rotatable bond count of 5, and a topological polar surface area of 98.2 Ų .Scientific Research Applications
Glycine Transporter 1 Inhibitor
One of the applications of this compound is in the development of Glycine Transporter 1 (GlyT1) inhibitors. A related compound, 3-chloro-N-{(S)-[3-(1-ethyl-1H-pyrazol-4-yl)phenyl][(2S)-piperidine-2-yl]methyl}-4-(trifluoromethyl)pyridine-2-carboxamide, demonstrated potent GlyT1 inhibitory activity and an increase in cerebrospinal fluid glycine concentration in rats, which is crucial for central nervous system disorders treatment (Yamamoto et al., 2016).
Sigma-1 Receptor Modulator Derivative
Research has also been conducted on the synthesis of fluorinated derivatives of sigma-1 receptor modulators. A compound with a similar structure, 2-[5-oxo-3-phenyl-2-(trifluoromethyl)pyrrolidin-1-yl]Acetamide, was synthesized, showing the potential for modifying the sigma-1 receptor, which is significant in treating neurodegenerative diseases (Kuznecovs et al., 2020).
Trifluoromethyl-substituted Aminopyrroles
The compound is also relevant in the synthesis of trifluoromethyl-substituted aminopyrroles. A study demonstrated the synthesis of alkyl 4-amino-5-(trifluoromethyl)-1H-pyrrole-2-carboxylates, showing potential applications in pharmaceuticals and agrochemicals due to their structural properties (Khlebnikov et al., 2018).
Acyl-CoA:Cholesterol O-Acyltransferase-1 Inhibitor
Another application is in the development of Acyl-CoA:Cholesterol O-Acyltransferase-1 (ACAT-1) inhibitors. A related compound showed potential as a treatment for diseases involving ACAT-1 overexpression, suggesting a role in cardiovascular and neurodegenerative diseases (Shibuya et al., 2018).
Potential Pesticide Application
The compound's structural relatives have also been characterized for potential pesticide applications. The study of N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide, which shares a similar chemical framework, suggests the potential for developing new pesticides (Olszewska et al., 2011).
Antiallergic Agents
Research into N-(pyridin-4-yl)-(indol-3-yl)acetamides, which are structurally related, showed potential as antiallergic compounds. These studies contribute to the understanding of how similar compounds might be used in allergy treatment (Menciu et al., 1999).
Safety and Hazards
Future Directions
Mechanism of Action
Mode of Action
Without specific knowledge of the compound’s primary targets, it’s challenging to describe its mode of action. Based on its structural features, it’s plausible that it could interact with its targets via non-covalent interactions such as hydrogen bonding, pi-stacking, and van der waals forces .
Biochemical Pathways
Given the lack of information about its primary targets and mode of action, it’s difficult to predict which pathways might be affected .
Pharmacokinetics
One study has highlighted the in vitro absorption, distribution, metabolism, and excretion and in vivo pharmacokinetic profiles of a similar compound . More research is needed to determine the ADME properties of this specific compound and their impact on its bioavailability.
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown. Without knowledge of its primary targets and mode of action, it’s challenging to predict its potential effects .
properties
IUPAC Name |
N-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl]-2-[4-(trifluoromethyl)piperidin-1-yl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16ClF6N3O/c16-11-5-10(15(20,21)22)6-23-12(11)7-24-13(26)8-25-3-1-9(2-4-25)14(17,18)19/h5-6,9H,1-4,7-8H2,(H,24,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOYSHARWNOBPIJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(F)(F)F)CC(=O)NCC2=C(C=C(C=N2)C(F)(F)F)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16ClF6N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.75 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.